Cas no 1378700-07-2 (1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 1378700-07-2
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• MDL: MFCD20642336
• CID: 4595019
• PubChem ID: 121553141
• Update Time: 2025-05-25

1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• 1-(carbamoylamino)-2,5-dimethylpyrrole-3-carboxylic acid

• MDL： MFCD20642336
• Inchi： 1S/C8H11N3O3/c1-4-3-6(7(12)13)5(2)11(4)10-8(9)14/h3H,1-2H3,(H,12,13)(H3,9,10,14)
• InChI Key： VIXOTYHJAIKUOY-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)NC(N)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0
• Topological Polar Surface Area: 97.4

Additional information on 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 1378700-07-2)

1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, identified by the CAS number 1378700-07-2, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a pyrrole core substituted with a carbamoylamino group at the 1-position and two methyl groups at the 2- and 5-positions, along with a carboxylic acid moiety at the 3-position. Such a molecular architecture imparts unique chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The pyrrole scaffold is a privileged structure in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. The nitrogen atom in the pyrrole ring contributes to its ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The presence of the carbamoylamino group at the 1-position introduces additional functionality, enabling further derivatization and modulation of biological activity. This group is commonly found in biologically active molecules, where it can participate in hydrogen bonding networks and influence molecular recognition processes.

The carboxylic acid functionality at the 3-position of the pyrrole ring provides an acidic character to the molecule, which can be exploited for various pharmacological purposes. For instance, carboxylic acids are often used as proton donors or acceptors in drug design, influencing solubility, bioavailability, and binding affinity to biological targets. The two methyl groups at the 2- and 5-positions enhance the steric bulk of the molecule, potentially affecting its binding mode to proteins or enzymes. Together, these structural features contribute to the compound's overall pharmacophore, making it a versatile building block for medicinal chemists.

Recent advancements in computational chemistry and high-throughput screening have facilitated the identification of novel bioactive compounds derived from heterocyclic scaffolds like pyrrole. The 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid structure has been computationally analyzed to predict its potential interactions with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory pathways, making it a potential lead for developing novel therapeutic agents.

In vitro experiments have begun to explore the biological activity of 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid. Preliminary data indicate that it may possess anti-inflammatory properties by modulating key signaling pathways associated with immune responses. The carbamoylamino group has been shown to interact with specific amino acid residues in target proteins, potentially disrupting inflammatory cascades. Additionally, the carboxylic acid moiety may contribute to solubility enhancements, improving pharmacokinetic profiles when formulated into drug candidates.

The synthesis of 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has been optimized using multi-step organic reactions that leverage modern synthetic methodologies. Advances in catalysis and green chemistry have enabled more efficient and sustainable routes to complex heterocyclic compounds like this one. The synthesis involves key steps such as cyclization of appropriately substituted precursors followed by functional group transformations to introduce the desired substituents at specific positions on the pyrrole ring.

The structural diversity imparted by the substitution pattern in 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid makes it an attractive scaffold for structure-based drug design. By leveraging computational tools such as molecular docking and molecular dynamics simulations, researchers can predict how this compound interacts with biological targets at an atomic level. These insights can guide further modifications to enhance potency, selectivity, and pharmacokinetic properties.

Future studies are planned to investigate the mechanism of action of 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid in vivo using animal models of disease. Understanding how this compound affects physiological processes will provide critical insights into its therapeutic potential and help identify any potential side effects or off-target interactions. Preclinical trials will be essential to evaluate its safety and efficacy before considering human clinical testing.

The development of novel pharmaceuticals relies heavily on access to high-quality starting materials like 1378700-07-2 (CAS No). Manufacturers specializing in fine chemicals have developed robust production processes to ensure consistent purity and yield for such compounds. These processes adhere to stringent quality control measures to meet regulatory requirements for pharmaceutical applications.

The growing interest in natural product-inspired drug discovery has also highlighted the importance of heterocyclic compounds derived from bioactive molecules found in plants or microorganisms. The structural motif present in 1-(carbamoylamino)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid bears resemblance to certain alkaloids known for their pharmacological effects. By studying these natural products, researchers can gain inspiration for designing synthetic analogs with improved properties.

Collaborative efforts between academic researchers and industry scientists are accelerating the pace of drug discovery pipelines incorporating compounds like 1378700-07-2 (CAS No). These partnerships leverage complementary expertise in synthetic chemistry, biology, pharmacology, and computational modeling to rapidly translate promising chemical entities into viable drug candidates.

The regulatory landscape for new pharmaceuticals continues to evolve as authorities worldwide implement updated guidelines for drug development and approval. Companies developing novel therapeutics must navigate these requirements carefully while ensuring their products meet high standards of safety and efficacy before reaching patients who need them most.